Cas no 29334-69-8 (5-Methyl-1-(2-nitrophenyl)-3-phenyl-1H-pyrazole)
29334-69-8 structure
Product Name:5-Methyl-1-(2-nitrophenyl)-3-phenyl-1H-pyrazole
CAS No:29334-69-8
MF:C16H13N3O2
MW:279.293323278427
CID:2839594
PubChem ID:71356058
Update Time:2025-04-21
5-Methyl-1-(2-nitrophenyl)-3-phenyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 29334-69-8
- 5-Methyl-1-(2-nitrophenyl)-3-phenyl-1H-pyrazole
- DTXSID80780212
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- Inchi: 1S/C16H13N3O2/c1-12-11-14(13-7-3-2-4-8-13)17-18(12)15-9-5-6-10-16(15)19(20)21/h2-11H,1H3
- InChI Key: LQPCIIPZRKAUHA-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC=CC=1N1C(C)=CC(C2C=CC=CC=2)=N1)=O
Computed Properties
- Exact Mass: 279.100776666Da
- Monoisotopic Mass: 279.100776666Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 63.6Ų
5-Methyl-1-(2-nitrophenyl)-3-phenyl-1H-pyrazole Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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